Cas no 2137632-69-8 (4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid)

• Product Name: 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid
• CAS No: 2137632-69-8
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6313291
• PubChem ID: 165954469
• Update Time: 2025-05-20

4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid
• 2137632-69-8
• EN300-1082994

• Inchi： 1S/C16H17NO3/c18-16(19)14-13(11-4-2-1-3-5-11)10-20-15(14)12-6-8-17-9-7-12/h1-5,10,12,17H,6-9H2,(H,18,19)
• InChI Key： HQZQBUVEWXCOFL-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C(=O)O)=C1C1CCNCC1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid

Introduction to 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid (CAS No. 2137632-69-8)

4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid, identified by the chemical compound code CAS No. 2137632-69-8, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a fused aromatic system composed of a furan ring and a phenyl group, further functionalized with a piperidine moiety. The unique structural arrangement of this molecule imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid consists of a furan ring at the core, which is a five-membered oxygen-containing heterocycle. This furan ring is substituted with a phenyl group at the 4-position, enhancing its aromatic character and potential for further derivatization. The other key feature is the presence of a piperidine ring at the 2-position, which introduces a nitrogen-containing heterocycle into the molecular structure. Piperidine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The carboxylic acid functional group at the 3-position of the furan ring provides an acidic character to the molecule, making it reactive in various organic transformations. This reactivity allows for further functionalization through esterification, amidation, or other carboxylic acid-based reactions, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in pharmaceutical research have highlighted the potential of 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

In particular, the piperidine moiety has been extensively studied for its role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity to biological targets. The combination of the furan and phenyl rings provides additional opportunities for fine-tuning electronic and steric interactions with potential therapeutic targets. This has led to interest in exploring its derivatives as candidates for treating neurological disorders, where precise modulation of molecular interactions is crucial.

The synthesis of 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions to form the furan ring, followed by functional group interconversions to introduce the phenyl and piperidine substituents. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-phenyl-2-(piperidin-4-yl)furan-3-carboxylic acid with biological targets. These studies have provided insights into how modifications at different positions of the molecule can influence its binding affinity and selectivity. Such information is critical for designing next-generation analogs with improved pharmacological profiles.

The pharmacological evaluation of 4-phenyl-2-(piperidin-4-yll)furan -3-carboxylic acid has revealed promising activities in preclinical models. Initial studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific protein targets has opened avenues for exploring its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents often relies on high-throughput screening (HTS) techniques to identify compounds with desirable biological activities. 4 -phenyl -2-( piperidin -4 - yl )furan -3 -carboxylic acid has been utilized in HTS campaigns to identify hits that exhibit inhibitory effects on relevant targets. These hits can then be optimized through structure-based drug design approaches to enhance their efficacy and reduce potential side effects.

The role of CAS No. 2137632 -69 -8 in medicinal chemistry extends beyond its use as a lead compound. It serves as a valuable building block for synthesizing more complex molecules with enhanced pharmacological properties. The availability of this compound in pure form allows researchers to focus on downstream applications without concerns regarding starting material quality.

In conclusion, 4 -phenyl -2 -( piperidin -4 - yl )furan -3 -carboxylic acid (CAS No .2137632 -69 -8) represents an important advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its continued exploration holds significant potential for developing novel therapeutic agents that address unmet medical needs . As research progresses , further insights into its mechanism of action and pharmacological profile are expected , paving the way for innovative drug discovery efforts . p > article > response >